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Abstract
N-Methoxyanhydrovobasinediol is a naturally occurring indole alkaloid belonging to the

akuammiline class. First identified in the latter half of the 20th century, this compound is

primarily sourced from the plant Gelsemium elegans, a member of the Loganiaceae family.

This technical guide provides a comprehensive overview of the discovery, natural sources, and

isolation of N-Methoxyanhydrovobasinediol. It includes detailed experimental protocols

derived from seminal research, quantitative data on its isolation, and a summary of its key

physicochemical properties. Furthermore, a proposed biosynthetic pathway is outlined, offering

insights into its formation within its natural source.

Introduction
N-Methoxyanhydrovobasinediol is a complex monoterpenoid indole alkaloid that has

garnered interest within the scientific community due to its unique chemical structure and its

presence in a botanically significant genus. As a member of the akuammiline family of

alkaloids, it shares a common biosynthetic origin with other structurally intricate compounds.

This guide serves as a technical resource for researchers, detailing the foundational knowledge

surrounding the discovery and natural sourcing of this compound.
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N-Methoxyanhydrovobasinediol was first reported in 1989 by Lin, Cordell, Ni, and Clardy.[1]

[2][3] Their research, published in the journal Phytochemistry, detailed the isolation and

structural elucidation of this novel alkaloid from Gelsemium elegans (Gardn. & Champ.) Benth.,

a plant widely distributed in Southeast Asia and known for its rich and diverse alkaloidal

content.[1][2][4] This plant, belonging to the Loganiaceae family, remains the primary and most

well-documented natural source of N-Methoxyanhydrovobasinediol.[1][4]

The discovery was a result of phytochemical investigations into the constituents of Gelsemium

elegans, a plant with a long history in traditional medicine and known for its toxic properties,

which are attributed to its complex mixture of over 100 different alkaloids.

Physicochemical Properties
A summary of the key physicochemical properties of N-Methoxyanhydrovobasinediol is
presented in the table below.

Property Value Reference

CAS Number 125180-42-9 [1]

Molecular Formula C₂₁H₂₆N₂O₂ [1]

Molecular Weight 338.45 g/mol [1]

Classification
Indole Alkaloid (Akuammiline-

related)
[2]

Experimental Protocols
The following protocols are based on the methodologies described in the original discovery

paper and subsequent phytochemical studies of Gelsemium elegans.

Plant Material Collection and Preparation
Whole plant material of Gelsemium elegans is collected and air-dried. The dried material is

then ground into a coarse powder to increase the surface area for efficient solvent extraction.

Extraction of Crude Alkaloids
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The powdered plant material is exhaustively extracted with methanol (MeOH) at room

temperature. The resulting methanol extract is concentrated under reduced pressure to yield a

crude residue. This residue is then subjected to an acid-base extraction procedure to separate

the alkaloidal fraction. The crude extract is dissolved in a 5% hydrochloric acid (HCl) solution

and filtered. The acidic solution is then washed with chloroform (CHCl₃) to remove non-

alkaloidal components. The aqueous layer is then basified with ammonium hydroxide (NH₄OH)

to a pH of approximately 9-10 and extracted repeatedly with chloroform. The combined

chloroform extracts are then dried over anhydrous sodium sulfate (Na₂SO₄) and concentrated

to yield the crude alkaloid mixture.

Isolation and Purification of N-
Methoxyanhydrovobasinediol
The isolation of N-Methoxyanhydrovobasinediol from the complex crude alkaloid mixture

requires multiple chromatographic steps.

Column Chromatography: The crude alkaloid mixture is first subjected to column

chromatography on silica gel. Elution is performed with a gradient of chloroform and

methanol, starting with pure chloroform and gradually increasing the polarity with methanol.

Fractions are collected and monitored by thin-layer chromatography (TLC).

Preparative Thin-Layer Chromatography (pTLC): Fractions containing N-
Methoxyanhydrovobasinediol, as identified by their TLC profile, are pooled and further

purified by preparative thin-layer chromatography on silica gel plates. A typical solvent

system for pTLC is a mixture of chloroform and methanol (e.g., 95:5 v/v). The band

corresponding to the target compound is scraped from the plate and the compound is eluted

from the silica gel with a mixture of chloroform and methanol.

Crystallization: The purified N-Methoxyanhydrovobasinediol can be further purified by

crystallization from a suitable solvent system, such as methanol-acetone, to yield the pure

compound.

Structural Elucidation
The structure of N-Methoxyanhydrovobasinediol was originally determined by a combination

of spectroscopic techniques, including:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b1180754?utm_src=pdf-body
https://www.benchchem.com/product/b1180754?utm_src=pdf-body
https://www.benchchem.com/product/b1180754?utm_src=pdf-body
https://www.benchchem.com/product/b1180754?utm_src=pdf-body
https://www.benchchem.com/product/b1180754?utm_src=pdf-body
https://www.benchchem.com/product/b1180754?utm_src=pdf-body
https://www.benchchem.com/product/b1180754?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1180754?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Mass Spectrometry (MS): To determine the molecular weight and elemental composition.

¹H-NMR and ¹³C-NMR Spectroscopy: To establish the carbon-hydrogen framework and the

connectivity of the atoms.

2D-NMR Techniques (e.g., COSY, HMQC, HMBC): To provide detailed information about

proton-proton and proton-carbon correlations, which is crucial for elucidating the complex

polycyclic structure.

Infrared (IR) Spectroscopy: To identify key functional groups.

Ultraviolet (UV) Spectroscopy: To provide information about the chromophoric system.

Quantitative Data
The yield of N-Methoxyanhydrovobasinediol from the dried plant material of Gelsemium

elegans is typically low, reflecting its status as a minor alkaloid within a complex mixture.

Parameter Value Reference

Yield from Dried Plant Material

Not explicitly stated in the

original discovery paper, but

generally low for minor

alkaloids from this source.

Note: Specific yield data for N-Methoxyanhydrovobasinediol is not readily available in the

reviewed literature. The isolation processes for alkaloids from Gelsemium elegans are

complex, and yields for individual minor components are often not reported.

Biosynthetic Pathway
N-Methoxyanhydrovobasinediol belongs to the akuammiline class of monoterpenoid indole

alkaloids. The biosynthesis of these complex molecules is believed to start from the primary

metabolites, tryptamine and secologanin.

The logical workflow for the discovery and isolation of N-Methoxyanhydrovobasinediol is
depicted below:
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Caption: Workflow for the discovery and isolation of N-Methoxyanhydrovobasinediol.
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A proposed biosynthetic pathway for the formation of the akuammiline skeleton is presented

below. This generalized pathway illustrates the key steps from primary metabolites to the core

alkaloid structure.
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Akuammiline Skeleton Formation
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Caption: Proposed biosynthetic pathway to N-Methoxyanhydrovobasinediol.

Conclusion
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N-Methoxyanhydrovobasinediol is a noteworthy member of the extensive family of indole

alkaloids found in Gelsemium elegans. Its discovery in 1989 expanded the known chemical

diversity of this genus. While detailed protocols for its specific, high-yield isolation remain to be

optimized, the foundational methodologies presented in this guide provide a solid basis for

researchers interested in this and related compounds. Further investigation into its biosynthetic

pathway and potential pharmacological activities could open new avenues for drug discovery

and development.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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